Cas no 952490-73-2 (4-(6,7-Dimethoxyquinazolin-4-yloxy)-2-nitrophenol)

• Product Name: 4-(6,7-Dimethoxyquinazolin-4-yloxy)-2-nitrophenol
• CAS No: 952490-73-2
• MF: C₁₆H₁₃N₃O₆
• MW: 343.290923833847
• CID: 2123669
• Update Time: 2023-08-04

4-(6,7-Dimethoxyquinazolin-4-yloxy)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(6,7-dimethoxyquinazolin-4-yloxy)-2-nitrophenol
• RBPZEHNLLUYVEX-UHFFFAOYSA-N
• 4-(6,7-Dimethoxyquinazolin-4-yloxy)-2-nitrophenol

• Inchi： 1S/C16H13N3O6/c1-23-14-6-10-11(7-15(14)24-2)17-8-18-16(10)25-9-3-4-13(20)12(5-9)19(21)22/h3-8,20H,1-2H3
• InChI Key： RBPZEHNLLUYVEX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)[N+](=O)[O-])O)C1=C2C=C(C(=CC2=NC=N1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 462
• Topological Polar Surface Area: 120